2-(2-Aminophenoxy)benzoic acid

• CAS No.: 88373-13-1
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 2-(2-aminophenoxy)benzoic acid
• InChI: InChI=1S/C13H11NO3/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,14H2,(H,15,16)
• InChI Key: KQLBYMZZENFURT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OC2=CC=CC=C2N

Description

2-(2-Aminophenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Methyl 2-(2-aminophenoxy)benzoate (9.2 g, 0.038 mol) and sodium hydroxide (3.2 g, 0.08 mol) in 1:1 methanol/water (200 mL) was stirred under argon at room temperature for 3 h. The methanol was evaporated, the aqueous residue was acidified with dilute HCl, extracted with ethyl acetate, dried over anhydrous MgSO4, filtered, and evaporated to give the crude product which was purified by flash chromatography (silica gel, ethyl acetate/hexane/formic acid), and then recrystallized from ethyl acetate/hexane to give the title compound as a white crystalline solid; mp 150°-151° C.